Cas no 2228716-02-5 (2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine
• CAS No: 2228716-02-5
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6015741
• PubChem ID: 165851739
• Update Time: 2025-07-16

2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine
• EN300-1996640
• 2228716-02-5
• 2-[1-(3-chloro-2-fluorophenyl)cyclopropyl]propan-2-amine

• Inchi： 1S/C12H15ClFN/c1-11(2,15)12(6-7-12)8-4-3-5-9(13)10(8)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： NJAUEJLDUHCPLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228716-02-5 and Product Name: 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine

The compound identified by the CAS number 2228716-02-5 and the product name 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a cyclopropyl group and a fluorinated aromatic ring suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in biological targets.

Recent studies have highlighted the importance of fluorine-containing compounds in the design of modern pharmaceuticals. The fluorine atom at the 2-position of the phenyl ring in this compound contributes to its metabolic stability and lipophilicity, two critical factors that influence drug efficacy and bioavailability. The 3-chloro substituent further modulates the electronic properties of the aromatic system, potentially enhancing interactions with biological receptors. This dual substitution pattern has been strategically employed in the development of novel therapeutic agents targeting various diseases.

In the realm of drug discovery, the cyclopropylpropan-2-amine moiety serves as a versatile pharmacophore. The rigid three-membered cyclopropyl ring introduces conformational constraints that can improve binding specificity, while the amine group provides a site for further functionalization. Such structural features have been extensively explored in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic targets. The compound’s potential as a lead molecule has been underscored by computational modeling studies, which predict favorable interactions with key biological macromolecules.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have allowed chemists to construct intricate scaffolds with high precision. These synthetic strategies are crucial for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity. The scalability of these synthetic routes is also an important consideration for industrial applications, ensuring that promising candidates can be translated into viable drug candidates.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Initial assays have demonstrated its ability to modulate specific enzymatic pathways, suggesting potential therapeutic benefits in areas such as oncology and central nervous system disorders. The fluorophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, a phenomenon attributed to its ability to engage hydrophobic pockets and π-stacking interactions. Such insights have guided further optimization efforts aimed at improving potency and selectivity.

One of the most compelling aspects of this molecule is its structural novelty. In contrast to more conventional pharmaceuticals, which often rely on established scaffolds, compounds like 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine offer a fresh perspective on drug design. By incorporating unique structural motifs, researchers can explore new chemical space and potentially overcome resistance mechanisms associated with existing therapies. This approach aligns with the growing emphasis on innovation in pharmaceutical research, where structural diversity is recognized as a key driver of therapeutic success.

The development of this compound also reflects broader trends in medicinal chemistry, such as the increasing use of computational tools to guide discovery efforts. Molecular docking simulations and quantum mechanical calculations have become indispensable for predicting molecular interactions and optimizing lead structures. These high-throughput methods allow researchers to rapidly screen large libraries of compounds, identifying those with the greatest potential for further development. The integration of computational chemistry with experimental techniques has significantly accelerated the pace of drug discovery.

Future directions for research on 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level is essential for rationalizing its pharmacological effects and identifying potential side effects. Preclinical studies are also warranted to assess its safety profile and pharmacokinetic properties before considering clinical trials. Collaborative efforts between chemists, biologists, and clinicians will be crucial for translating laboratory findings into tangible therapeutic benefits.

The significance of fluorinated aromatic compounds cannot be overstated in modern drug development. The unique electronic properties imparted by fluorine atoms make these molecules particularly valuable for designing drugs with improved physicochemical properties. The 3-chloro substituent in this compound further enhances its appeal by providing additional opportunities for functionalization through downstream chemical transformations. Such structural features contribute to a rich chemical space that can be leveraged to develop next-generation therapeutics.

In conclusion, 2-1-(3-chloro-2-fluorophenyl)cyclopropylpropan-2-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.